Cas no 1243312-36-8 (2-cyclopropoxy-6-methoxyaniline)

• Product Name: 2-cyclopropoxy-6-methoxyaniline
• CAS No: 1243312-36-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6391398
• PubChem ID: 72229458
• Update Time: 2025-05-20

2-cyclopropoxy-6-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropoxy-6-methoxyaniline
• Benzenamine, 2-(cyclopropyloxy)-6-methoxy-
• EN300-1295758
• MB60430
• 1243312-36-8

• Inchi： 1S/C10H13NO2/c1-12-8-3-2-4-9(10(8)11)13-7-5-6-7/h2-4,7H,5-6,11H2,1H3
• InChI Key： VNBCQAFNSSMSFA-UHFFFAOYSA-N
• SMILES： C1(N)=C(OC)C=CC=C1OC1CC1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 301.2±22.0 °C(Predicted)
• pka: 4.83±0.10(Predicted)

Additional information on 2-cyclopropoxy-6-methoxyaniline

Professional Introduction to Compound with CAS No. 1243312-36-8 and Product Name: 2-cyclopropoxy-6-methoxyaniline

2-cyclopropoxy-6-methoxyaniline, identified by its Chemical Abstracts Service (CAS) number 1243312-36-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aniline derivatives, which are widely recognized for their diverse pharmacological properties and applications in drug development. The structural features of 2-cyclopropoxy-6-methoxyaniline include a cyclopropyl group and a methoxy substituent, which contribute to its unique chemical and biological characteristics. These structural elements not only influence its reactivity but also play a crucial role in determining its potential therapeutic effects.

The cyclopropyl group, a three-membered carbon ring, is known for its stability and ability to engage in various chemical interactions. This moiety has been extensively studied for its role in enhancing the binding affinity of molecules to biological targets, making it a valuable component in the design of novel pharmaceutical agents. In contrast, the methoxy group introduces a polar nature to the molecule, which can influence solubility and metabolic pathways. The combination of these two functional groups in 2-cyclopropoxy-6-methoxyaniline makes it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of aniline derivatives in developing new therapeutic agents. Anilines are known for their ability to interact with biological macromolecules such as enzymes and receptors, making them effective in modulating various physiological processes. The presence of both cyclopropyl and methoxy groups in 2-cyclopropoxy-6-methoxyaniline suggests that it may possess unique interactions with biological targets, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of 2-cyclopropoxy-6-methoxyaniline is its potential application in the development of anticancer agents. Cancer research has seen significant progress in recent years, with researchers focusing on identifying new molecules that can selectively target cancer cells while minimizing side effects. The structural features of 2-cyclopropoxy-6-methoxyaniline make it a candidate for further investigation as a potential anticancer drug. Studies have shown that aniline derivatives can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

Another area where 2-cyclopropoxy-6-methoxyaniline shows promise is in the treatment of neurological disorders. Neurological diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of specific proteins in the brain, leading to neuronal dysfunction and death. Research has indicated that certain aniline derivatives can disrupt these protein aggregates, potentially offering a new therapeutic approach. The unique structural properties of 2-cyclopropoxy-6-methoxyaniline may enable it to interact with these protein aggregates effectively, providing a novel treatment option for patients suffering from these debilitating conditions.

The synthesis of 2-cyclopropoxy-6-methoxyaniline is another critical aspect that has been extensively studied. The compound can be synthesized through various chemical pathways, each offering distinct advantages and challenges. One common method involves the reaction of 2-chloro-6-methylaniline with cyclopropanol under basic conditions, followed by reduction to yield the desired product. This synthetic route has been optimized to ensure high yield and purity, making it suitable for industrial-scale production.

In conclusion, 2-cyclopropoxy-6-methoxyaniline (CAS No. 1243312-36-8) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a promising candidate for further exploration in various therapeutic areas, including oncology and neurology. The ongoing research into this compound underscores its importance as a valuable tool in the quest for new treatments for human diseases.